Cas no 2229248-28-4 (3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2229248-28-4
• MF: C₈H₆BrF₄NO
• MW: 288.036955356598
• CID: 6080429
• PubChem ID: 165782509
• Update Time: 2025-10-20

3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• 2229248-28-4
• EN300-1951277

• Inchi： 1S/C8H6BrF4NO/c9-5-1-4(7(10)14-3-5)2-6(15)8(11,12)13/h1,3,6,15H,2H2
• InChI Key： JGFYMLIRUJFXSE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 286.95689g/mol
• Monoisotopic Mass: 286.95689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol

3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2229248-28-4): A Comprehensive Overview

3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2229248-28-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and fluorine substitutions, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The molecular formula of 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol is C₉H₆BrF₄N and its molecular weight is 280.04 g/mol. The compound features a pyridine ring with a bromine atom at the 5-position and a fluorine atom at the 2-position. The trifluoromethyl group attached to the propanol moiety imparts unique chemical and biological properties to the molecule.

The synthesis of 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol has been reported in several studies. One common method involves the reaction of 5-bromo-2-fluoropyridine with a trifluoromethylated aldehyde followed by reduction to form the alcohol. This synthetic route is highly efficient and can be scaled up for industrial production. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving yields.

In terms of biological activity, 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The unique combination of bromine and fluorine substitutions in 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol contributes to its favorable pharmacokinetic properties. These properties include improved solubility, enhanced metabolic stability, and reduced toxicity. These characteristics are crucial for the development of effective drug candidates that can be safely administered to patients.

Recent research has also explored the use of 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol as a lead compound for drug discovery. Through structure-based drug design (SBDD) and high-throughput screening (HTS), scientists have identified several derivatives with enhanced potency and selectivity. These derivatives are currently undergoing preclinical evaluation to assess their efficacy and safety profiles.

In conclusion, 3-(5-bromo-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2229248-28-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various disease treatments.